Cas no 138907-70-7 (Ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate)

• Product name: Ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• CAS No: 138907-70-7
• MF: C₁₂H₁₂N₃O₂F
• MW: 249.24098
• MDL: MFCD13176482
• CID: 94865
• PubChem ID: 45494362

Ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• ethyl 5-amino-1-(3-fluorophenyl)pyrazole-4-carboxylate
• SCHEMBL4077162
• CS-0061567
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(3-fluorophenyl)-, ethyl ester
• AMY12005
• AS-72801
• AKOS005667681
• A2995
• MFCD13176482
• ethyl5-amino-1-(3-fluorophenyl)-1H-pyrazole-4-carboxylate
• FD10519
• FT-0746381
• YSWPRCFEKILVOS-UHFFFAOYSA-N
• EN300-7367364
• DTXSID00670520
• CCG-324077
• 138907-70-7
• DB-063280
• ALBB-030585
• BBL032359
• STK938430
• 5-AMINO-1-(3-FLUOROPHENYL)-1H-PYRAZOLE-4-CARBOXYLIC ACID ETHYL ESTER

• MDL： MFCD13176482
• Inchi： InChI=1S/C12H12FN3O2/c1-2-18-12(17)10-7-15-16(11(10)14)9-5-3-4-8(13)6-9/h3-7H,2,14H2,1H3
• InChI Key： YSWPRCFEKILVOS-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(N)N(C2=CC=CC(=C2)F)N=C1

Computed Properties

• Exact Mass: 249.091
• Monoisotopic Mass: 249.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.33
• Boiling Point: 388.74 °C at 760 mmHg
• Flash Point: 188.904 °C